3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(4-phenylmethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C18H15NO2/c20-18-17(7-4-12-19-18)15-8-10-16(11-9-15)21-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,19,20)
• InChI Key: NKANOWWQARUJKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC=CNC3=O
• Molecular Formula: C18H15NO2
• DSSTOX Substance ID: DTXSID80683234
• Molecular Weight: 277.3 g/mol
• CAS No.: 1261910-33-1

Description

3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% (3-BP-2-H) is an organic compound belonging to the class of pyridines. It is a colorless, water-soluble solid with a melting point of 81-82°C. 3-BP-2-H has a wide range of applications in the fields of medicine, biochemistry, and pharmaceuticals.

Scientific Research Applications

3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% has been used in many scientific research applications, including the study of enzyme kinetics, biochemical pathways, and drug metabolism. It has been used to study the structure and function of enzymes, such as cytochrome P450 and cytochrome b5. It has also been used to study the inhibition of enzymes involved in drug metabolism, such as cytochrome P450 and cytochrome b5 reductase. 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% has also been used to study the effect of drugs on cell growth and viability.

Mechanism of Action

3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% acts as an inhibitor of cytochrome P450, a family of enzymes responsible for the metabolism of drugs and other xenobiotics. It binds to the heme group of cytochrome P450, resulting in the inhibition of its activity. Furthermore, 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% has been shown to inhibit the activity of cytochrome b5 reductase, which is involved in the metabolism of steroids and other lipids.
Biochemical and Physiological Effects
3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, resulting in the inhibition of drug metabolism. This can lead to an increased concentration of drugs in the body, which can have adverse effects. Additionally, 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% has been shown to inhibit the activity of cytochrome b5 reductase, resulting in the inhibition of steroid and lipid metabolism. This can lead to an increased concentration of hormones and lipids in the body, which can have adverse effects.

Advantages and Limitations for Lab Experiments

3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% is a useful tool for laboratory experiments due to its ability to inhibit the activity of cytochrome P450 and cytochrome b5 reductase. It is a water-soluble compound, which makes it easy to use in aqueous solutions. Additionally, it is relatively stable, making it suitable for long-term use. However, 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% can be toxic in high concentrations and can cause adverse effects in humans and animals. Therefore, it should be used with caution.

Future Directions

The future directions for 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% research include further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research is needed to determine the optimal concentrations of 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% for laboratory experiments and the potential toxicity of the compound in humans and animals. Further research is also needed to explore the potential of 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% as a therapeutic agent and to determine its efficacy in treating various diseases. Finally, research is needed to explore the potential of 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% as an inhibitor of drug metabolism and to determine its efficacy in treating drug-related disorders.

Synthesis Methods

3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 4-benzyloxybenzaldehyde and hydrazine hydrate to form 4-benzyloxybenzohydrazide. This reaction is carried out in an aqueous solution at a temperature of 60-70°C. The second step involves the reaction of 4-benzyloxybenzohydrazide and pyridine in a refluxing solution of ethanol. This reaction yields 3-(4-Benzyloxyphenyl)-2-hydroxypyridine, 95% as the primary product.